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Compound of Interest

Compound Name:
1,3-Diarachidonoyl-2-oleoyl

glycerol

Cat. No.: B3026013 Get Quote

Essential Safety and Handling Guide for 1,3-
Diarachidonoyl-2-oleoyl glycerol
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling 1,3-Diarachidonoyl-2-oleoyl glycerol. The following

procedures ensure safe operational handling and disposal in a laboratory setting.

Personal Protective Equipment (PPE)
While 1,3-Diarachidonoyl-2-oleoyl glycerol is not classified as a hazardous substance,

adherence to standard laboratory safety protocols is essential to minimize exposure and

prevent contamination. The recommended personal protective equipment is outlined below.
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PPE Category Item Specifications

Hand Protection Disposable Nitrile Gloves

Minimum requirement for

incidental contact.[1][2] Should

be removed immediately if

contact with the chemical

occurs, followed by hand

washing before donning new

gloves.[1]

Eye Protection
Safety Glasses with Side

Shields

Minimum requirement to

protect against splashes.[1]

Must be marked with "Z87" to

signify adherence to ANSI

Z87.1 standards.[1]

Body Protection Laboratory Coat
Protects clothing and skin from

potential splashes.[1][2][3]

General Attire
Long Pants and Closed-Toe

Shoes

Standard laboratory attire to

protect the lower body and feet

from spills and falling objects.

[1][3]

Operational Handling
Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated area.

For long-term stability, especially for lipids with unsaturated fatty acids, storage at -20°C ±

4°C in a glass container with a Teflon-lined closure is recommended.[4]

Handling Procedure:

Ensure the work area is clean and organized.

Don the appropriate PPE as specified in the table above.
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Allow the container to reach room temperature before opening to prevent condensation,

which could lead to hydrolysis of the lipid.[4]

Weigh or measure the desired amount of 1,3-Diarachidonoyl-2-oleoyl glycerol. If it is in a

solvent, use glass, stainless steel, or Teflon instruments for transfer.[4]

After use, securely reseal the container.

Clean the work area and any equipment used.

Properly doff and dispose of gloves.

Wash hands thoroughly with soap and water.

Disposal Plan
As 1,3-Diarachidonoyl-2-oleoyl glycerol is considered a non-hazardous chemical, disposal is

straightforward but must be done in accordance with institutional and local regulations.

Waste Type Disposal Method

Unused Solid 1,3-Diarachidonoyl-2-oleoyl

glycerol

Dispose of in the regular laboratory trash,

provided it is not mixed with any hazardous

materials.[5]

Solutions of 1,3-Diarachidonoyl-2-oleoyl glycerol

Non-hazardous liquid waste may be poured

down the sink with copious amounts of water,

pending approval from the institution's

Environmental Health and Safety (EHS)

department.[5][6]

Empty Containers

If the container is "RCRA empty" (all contents

removed that can be by normal means), deface

the label and dispose of it in the regular trash.[5]

[7]

Contaminated PPE (e.g., gloves) Dispose of in the regular laboratory trash.
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Caption: Workflow for safe handling and disposal of 1,3-Diarachidonoyl-2-oleoyl glycerol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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